Cas no 2828444-03-5 ((3-Chloro-4-fluoro-5-(methoxycarbonyl)phenyl)boronic acid)

• Product Name: (3-Chloro-4-fluoro-5-(methoxycarbonyl)phenyl)boronic acid
• CAS No: 2828444-03-5
• MF: C₈H₇BClFO₄
• MW: 232.40
• CID: 5141444
• PubChem ID: 163201415
• Update Time: 2024-11-08

(3-Chloro-4-fluoro-5-(methoxycarbonyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-chloro-4-fluoro-5-methoxycarbonylphenyl)boronic acid
• 3-chloro-4-fluoro-5-(methoxycarbonyl)phenylboronic acid
• 2828444-03-5
• (3-Chloro-4-fluoro-5-(methoxycarbonyl)phenyl)boronic acid
• F75531

• Inchi： 1S/C8H7BClFO4/c1-15-8(12)5-2-4(9(13)14)3-6(10)7(5)11/h2-3,13-14H,1H3
• InChI Key： XOPYIVVCIARSRE-UHFFFAOYSA-N
• SMILES： C1C(Cl)=C(C(=CC=1B(O)O)C(OC)=O)F

Computed Properties

• Exact Mass: 232.0109947g/mol
• Monoisotopic Mass: 232.0109947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų